Cas no 21205-14-1 (1-Propanone, 1,3-diphenyl-3-(phenylthio)-)

• Product name: 1-Propanone, 1,3-diphenyl-3-(phenylthio)-
• CAS No: 21205-14-1
• MF: C₂₁H₁₈OS
• MW: 318.432024478912
• CID: 1399190
• PubChem ID: 3753151

1-Propanone, 1,3-diphenyl-3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1,3-diphenyl-3-(phenylthio)-
• 1,3-diphenyl-3-phenylsulfanylpropan-1-one
• AKOS024324680
• AH-357/03460047
• SCHEMBL3412185
• 1,3-diphenyl-3-(phenylsulfanyl)-1-propanone
• 3-phenyl-3-(phenylthio)propiophenone
• DTXSID00395943
• 21205-14-1
• CHEMBL1819206
• 1,3-diphenyl-3-(phenylsulphanyl)propan-1-one

• Inchi： InChI=1S/C21H18OS/c22-20(17-10-4-1-5-11-17)16-21(18-12-6-2-7-13-18)23-19-14-8-3-9-15-19/h1-15,21H,16H2
• InChI Key： XFMOIXTZMKSAPF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CC(=O)C2=CC=CC=C2)SC3=CC=CC=C3

Computed Properties

• Exact Mass: 318.10794
• Monoisotopic Mass: 318.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07